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Compound of Interest

Compound Name: 2-Methylbenzyl chloride

Cat. No.: B047538

An In-depth Technical Guide to the Synthesis and Purification of 2-Methylbenzyl Chloride

Introduction

2-Methylbenzyl chloride, also known as a-chloro-o-xylene, is a halogenated aromatic
hydrocarbon with the molecular formula CsHoCl (CAS No: 552-45-4).[1] It presents as a
colorless to pale yellow liquid with a pungent odor.[2][3] This compound is a highly versatile and
crucial intermediate in organic synthesis. Its primary utility lies in the introduction of the 2-
methylbenzyl group into various molecular frameworks through nucleophilic substitution
reactions.[1][4] This reactivity makes it an invaluable building block in the production of active
pharmaceutical ingredients (APIs), agrochemicals such as pesticides and fungicides, and other
fine chemicals like dyes.[1][5]

This technical guide provides a comprehensive overview of the principal synthesis routes and
purification methodologies for 2-methylbenzyl chloride, tailored for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-methylbenzyl chloride is
presented below.
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Property Value References
Molecular Formula CsHoCl [2][6]

Molar Mass 140.61 g/mol [6]
Appearance Colorless to pale-yellow liquid [11[3]

197-199 °C (at atmospheric

Boiling Point oressure) [2]7][8]
91 °C (at 18 mmHg) [7]

Density 1.063 g/mL (at 25 °C) [2][8]
Refractive Index (n2°/D) 1.541 [2][8]

. Insoluble in water; miscible
Solubility _ [1][6]
with ethanol and ether

Synthesis of 2-Methylbenzyl Chloride

The most prevalent industrial method for synthesizing 2-methylbenzyl chloride is the side-
chain chlorination of o-xylene. An alternative, though less common, route involves the
chlorination of 2-methylbenzyl alcohol.

Method 1: Free-Radical Side-Chain Chlorination of o-
Xylene

This method involves the reaction of o-xylene with chlorine gas under free-radical conditions.
The reaction is typically initiated by ultraviolet (UV) light or a chemical free-radical initiator.[7][9]
It is crucial to avoid conditions that favor electrophilic aromatic substitution (ring chlorination),
such as the presence of Lewis acids.[9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chembk.com/en/chem/2-Methylbenzyl%20chloride
https://www.drugfuture.com/chemdata/xylyl-chloride.html
https://www.drugfuture.com/chemdata/xylyl-chloride.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-synthesis-applications-2-methylbenzyl-chloride-th
https://www.echemi.com/products/pid_Seven44134-2-methylbenzylchloride.html
https://www.chembk.com/en/chem/2-Methylbenzyl%20chloride
https://prepchem.com/synthesis-of-2-methylbenzyl-chloride/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c73303
https://prepchem.com/synthesis-of-2-methylbenzyl-chloride/
https://www.chembk.com/en/chem/2-Methylbenzyl%20chloride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c73303
https://www.chembk.com/en/chem/2-Methylbenzyl%20chloride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c73303
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-synthesis-applications-2-methylbenzyl-chloride-th
https://www.drugfuture.com/chemdata/xylyl-chloride.html
https://www.benchchem.com/product/b047538?utm_src=pdf-body
https://www.benchchem.com/product/b047538?utm_src=pdf-body
https://prepchem.com/synthesis-of-2-methylbenzyl-chloride/
https://patents.google.com/patent/US3350467A/en
https://patents.google.com/patent/US3350467A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initiator

0-Xylene Chlorine Gas (Cl2) (UV Light / Heat)

l

Reaction Vessel
(Heated to Boiling)

Chlorinatign

Crude 2-Methylbenzyl
Chloride

HCI Gas (Byproduct)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

_______________________________

Washing Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylbenzyl chloride synthesis and purification
methods]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047538#2-methylbenzyl-chloride-synthesis-and-
purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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